4-Amino-2-(3-methyl-2,6-dioxo-piperidin-3-yl)-isoindole-1,3-dione

• Molecular Formula: C14H13N3O4
• Molecular Weight: 287.27 g/mol
• IUPAC Name: 4-amino-2-(3-methyl-2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C14H13N3O4/c1-14(6-5-9(18)16-13(14)21)17-11(19)7-3-2-4-8(15)10(7)12(17)20/h2-4H,5-6,15H2,1H3,(H,16,18,21)
• InChI Key: VZTDWPXKIYLLAT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)NC1=O)N2C(=O)C3=C(C2=O)C(=CC=C3)N

Description

4-Amino-2-(3-methyl-2,6-dioxo-piperidin-3-yl)-isoindole-1,3-dione is a useful research compound. Its molecular formula is C14H13N3O4 and its molecular weight is 287.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(3-Nitrophthalimido)-3-methylpiperidine-2,6-dione (0.5 g, 1.57 mmol) was dissolved in acetone (250 mL) with gentle heat and then cooled to room temperature. To this solution was added 10% Pd/C (0.1 g) under nitrogen. The mixture was hydrogenated in a Parr apparatus at 50 psi of hydrogen for 4 hours. The mixture then was filtered through Celite and the pad washed with acetone (50 mL). The filtrate was concentrated in vacuo to yield a yellow solid. The solid was slurried in ethyl acetate (10 mL) for 30 minutes. The slurry then was filtered and dried (60° C., <1 mm) to afford 0.37 g (82%) of 3-(3-aminophthalimido)-3-methylpiperidine-2,6-dione as a yellow solid: mp 268-269° C.; 1NMR (DMSO-d6) δ 10.98 (s, 1H), 7.44 (dd, J=7.1 and 7.3 Hz, 1H), 6.99 (d, J=8.4 Hz, 1H), 6.94 (d, J=6.9 Hz, 1H), 6.52 (s, 2H), 2.71-2.47 (m, 3H), 2.08-1.99 (m, 1H), 1.87 (s, 3H); 13C NMR (DMSO-d6) δ 172.48, 172.18, 169.51, 168.06, 146.55, 135.38, 131.80, 121.51, 110.56, 108.30, 58.29, 29.25, 28.63, 21.00; HPLC, Water Nova-Pak/C18 column, 4 micron, 1 mL/min, 240 nm, 20/80 CH3CN/0.1%H3PO4(aq), 5.62 min (99.18%). Anal. Calcd For C14H13N3O4: C, 58.53; H, 4.56; N, 14.63. Found: C, 58.60; H, 4.41; N, 14.36.